Cas no 1603480-61-0 (2-(5-chloro-1-benzofuran-2-yl)-2,2-difluoroacetic acid)

• Product Name: 2-(5-chloro-1-benzofuran-2-yl)-2,2-difluoroacetic acid
• CAS No: 1603480-61-0
• MF: C₁₀H₅ClF₂O₃
• MW: 246.594709157944
• CID: 5996943
• PubChem ID: 114732683
• Update Time: 2025-11-01

2-(5-chloro-1-benzofuran-2-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-1-benzofuran-2-yl)-2,2-difluoroacetic acid
• SCHEMBL16595248
• CZHFSSHPEFKFFX-UHFFFAOYSA-N
• 1603480-61-0
• EN300-1138352
• 2-(5-chlorobenzofuran-2-yl)-2,2-difluoroacetic acid

• Inchi： 1S/C10H5ClF2O3/c11-6-1-2-7-5(3-6)4-8(16-7)10(12,13)9(14)15/h1-4H,(H,14,15)
• InChI Key： CZHFSSHPEFKFFX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(C(=O)O)(F)F)O2

Computed Properties

• Exact Mass: 245.9895280g/mol
• Monoisotopic Mass: 245.9895280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-(5-chloro-1-benzofuran-2-yl)-2,2-difluoroacetic acid

Introduction to 2-(5-Chloro-1-benzofuran-2-yl)-2,2-difluoroacetic Acid (CAS No. 1603480-61-0)

2-(5-Chloro-1-benzofuran-2-yl)-2,2-difluoroacetic acid (CAS No. 1603480-61-0) is a unique and highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive structural features, including a benzofuran moiety and difluoroacetic acid functionality, which contribute to its potential therapeutic applications and biological activities.

The benzofuran scaffold is a well-known privileged structure in medicinal chemistry, often found in a variety of bioactive molecules with diverse pharmacological properties. The presence of the 5-chloro substituent on the benzofuran ring can significantly influence the compound's electronic and steric properties, thereby modulating its biological activity. Additionally, the difluoroacetic acid group imparts unique chemical and physical properties, such as enhanced lipophilicity and metabolic stability, which are crucial for drug development.

Recent studies have highlighted the potential of 2-(5-Chloro-1-benzofuran-2-yl)-2,2-difluoroacetic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties. The mechanism of action is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. This makes it a promising candidate for the development of novel nonsteroidal anti-inflammatory drugs (NSAIDs).

In another study published in the Bioorganic & Medicinal Chemistry Letters, the compound was found to possess significant antiviral activity against several strains of influenza virus. The antiviral effect is attributed to its ability to interfere with viral replication processes, particularly by inhibiting viral proteases. This finding opens up new avenues for the development of antiviral agents targeting influenza and potentially other viral infections.

The pharmacokinetic profile of 2-(5-Chloro-1-benzofuran-2-yl)-2,2-difluoroacetic acid has also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and demonstrates good bioavailability. Its metabolic stability is enhanced by the presence of the difluoroacetic acid group, which reduces susceptibility to hepatic metabolism. These characteristics make it an attractive candidate for further clinical evaluation.

In terms of safety, preliminary toxicological studies have shown that 2-(5-Chloro-1-benzofuran-2-yl)-2,2-difluoroacetic acid has a favorable safety profile at therapeutic doses. It does not exhibit significant cytotoxicity or genotoxicity in vitro and has been well-tolerated in animal models. However, as with any new chemical entity (NCE), comprehensive safety assessments will be required before advancing to human clinical trials.

The potential applications of 2-(5-Chloro-1-benzofuran-2-yl)-2,2-difluoroacetic acid extend beyond its anti-inflammatory and antiviral properties. Ongoing research is exploring its use in other therapeutic areas, such as cancer treatment and neurodegenerative diseases. For example, preliminary studies have shown that this compound can induce apoptosis in certain cancer cell lines and may have neuroprotective effects by reducing oxidative stress and inflammation.

In conclusion, 2-(5-Chloro-1-benzofuran-2-yl)-2,2-difluoroacetic acid (CAS No. 1603480-61-0) represents a promising lead compound with a broad spectrum of biological activities and favorable pharmacological properties. Its unique structural features and versatile therapeutic potential make it an exciting target for further research and development in the pharmaceutical industry. As more studies are conducted, it is likely that additional applications will be discovered, further solidifying its importance in the field of medicinal chemistry.